Cas no 23766-28-1 (5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol)

5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-chlorophenyl group and a thiol moiety. This structure imparts notable chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiol group enhances its utility in nucleophilic substitution reactions, while the chlorophenyl substituent contributes to stability and lipophilicity. Its well-defined molecular framework is advantageous for designing biologically active molecules, particularly in antimicrobial and antifungal applications. The compound’s purity and consistent performance under controlled conditions ensure reliability in research and industrial processes.
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol structure
23766-28-1 structure
Product Name:5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23766-28-1
MF:C8H5ClN2OS
MW:212.656099081039
MDL:MFCD00227512
CID:268917
PubChem ID:24885253
Update Time:2025-06-06

5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
    • 1,3,4-Oxadiazole-2(3H)-thione,5-(4-chlorophenyl)-
    • 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-THIOL
    • 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE-2-T&
    • 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
    • 1,3,4-Oxadiazole-2(3H)-thione,5-(4-chlorophenyl)
    • 1,3,4-oxadiazole-2-thiol,5-(4-chlorophenyl)
    • 2-mercapto-5-(4-chlorophenyl)-1,3,4-oxadiazole
    • 5-(4-chloro-phenyl)[1,3,4]oxadiazol-2-thiol
    • 5-(4-chloro-phenyl)-3H-[1,3,4]oxadiazole-2-thione
    • 5-(4-Chlor-phenyl)-2-mercapto-1,3,4-oxadiazol
    • 5-(4-Chlorphenyl)-1,3,4-oxadiazol-2-thiol
    • 5-(4-chlorophenyl)-3H-1,3,4-oxadiazole-2-thione
    • 5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE-2-THIONE
    • 5-(4-chlorophenyl)-3H-1, 3, 4-oxadiazole-2-thione
    • Z55879317
    • 2-(4-Chlorophenyl)-1,3,4-oxadiazole-5-thione
    • J-015202
    • W15051
    • AKOS000122012
    • W18757
    • 5-(4'-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione (11)
    • 203268-67-1
    • 5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol, 97%
    • KM6
    • AS-55089
    • BDBM152492
    • 23766-28-1
    • EN300-03164
    • A878150
    • SCHEMBL9058872
    • FT-0683619
    • CS-0046848
    • CCG-251319
    • F2146-0011
    • CHEMBL2269011
    • O-BROMOMETHYLBENZOYLBROMIDE
    • MFCD00227512
    • DTXSID70942483
    • AKOS001043927
    • A814445
    • 1,3,4-oxadiazole-2-thiol, 5-(4-chlorophenyl)-
    • STK050538
    • DA-19678
    • ALBB-012666
    • STL144639
    • AN-153/14987022
    • 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol
    • MDL： MFCD00227512
    • Inchi： 1S/C8H5ClN2OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
    • InChI Key： MUFWSGAENICYQA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=NNC(O1)=S

Computed Properties

  • Exact Mass: 182.01700
  • Monoisotopic Mass: 211.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.7A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.53g/cm3
  • Melting Point: 171-175 °C
  • Boiling Point: 277ºC at 760mmHg
  • Flash Point: 121.3ºC
  • Refractive Index: 1.705
  • PSA: 38.92000
  • LogP: 2.39000

5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113643-5g
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
 23766-28-1 95%
5g
 $164.30 2023-09-02
Chemenu
CM192205-1g
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1 95%
1g
 $114 2024-07-28
Apollo Scientific
OR0286-1g
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1 95+%
1g
 £25.00 2025-02-19
abcr
AB352207-5 g
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol, 96%; .
 23766-28-1 96%
5 g
 €86.70 2023-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
675032-5G
5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1 97%
5G
 ￥695.4 2022-02-24
eNovation Chemicals LLC
D764324-5g
5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-thiol
 23766-28-1 96%
5g
 $165 2024-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02238-5g
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
 23766-28-1 97%
5g
 ¥679.0 2024-07-19
TRC
B405170-25mg
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1
25mg
 $ 50.00 2022-06-07
TRC
B405170-50mg
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1
50mg
 $ 65.00 2022-06-07
TRC
B405170-250mg
5-(4-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
 23766-28-1
250mg
 $ 95.00 2022-06-07

5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol Related Literature

Related Categories

23766-28-1 (5-(4-chlorophenyl)-1,3,4-oxadiazole-2-thiol) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD